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Compound of Interest

Compound Name: m-Anisaldehyde-d3

Cat. No.: B567610

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized chemical reagents like m-Anisaldehyde-d3 is paramount. This
document provides immediate, essential safety protocols, operational guidance, and disposal
plans to minimize risks and streamline laboratory workflows.

Chemical Identifier:
e Name: m-Anisaldehyde-d3
e Synonyms: 3-Methoxybenzaldehyde-d3

e CAS Number: 591-31-1 (for non-deuterated m-Anisaldehyde)

Immediate Safety Concerns

m-Anisaldehyde is classified as a hazardous substance, causing skin and serious eye irritation.
Inhalation may lead to respiratory tract irritation. It is crucial to handle this compound with
appropriate personal protective equipment and in a well-ventilated area.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention.
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o Skin Contact: Remove contaminated clothing and shoes. Wash the affected skin area with
plenty of soap and water for at least 15 minutes. If irritation occurs, seek medical advice.

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical
attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Get medical aid.

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for specific laboratory operations to
determine the necessary PPE. The minimum required PPE for handling m-Anisaldehyde-d3
includes:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses meeting OSHA's 29
CFR 1910.133 or European
Standard EN166 standards. A
face shield should be worn in
addition to goggles when there

is a splash hazard.

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Appropriate protective gloves
(e.g., disposable nitrile gloves
for incidental contact). For
prolonged contact, consider
double gloving or using more

resistant gloves.

Prevents skin irritation and

absorption.

Body Protection

Alab coat, long pants, and
closed-toe shoes are the
minimum requirements. For
larger quantities or splash
risks, consider a chemically

resistant apron.

Protects the skin from
accidental spills and

contamination.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate, a
respirator program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149
must be followed.

Prevents inhalation of vapors
which can cause respiratory

tract irritation.

Operational and Disposal Plans

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.

e Protect from direct sunlight and store under an inert atmosphere (e.g., nitrogen).

e Incompatible with strong oxidizing agents, strong bases, and strong reducing agents.
Handling and Use:

e Ensure a chemical fume hood is operational and an eyewash station and safety shower are
readily accessible.

e Don all required personal protective equipment.

e Wash hands thoroughly after handling the chemical.

e Avoid contact with eyes, skin, and clothing.

e Do not ingest or inhale the substance.

o Take precautionary measures against static discharge.

Spill Management:

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.

e Absorb the spill with an inert material such as dry sand, earth, or a universal binder.

o Collect the absorbed material and place it into a suitable, closed container for chemical
waste disposal.

o Clean the spill area thoroughly.
Disposal Plan:
o Dispose of m-Anisaldehyde-d3 and any contaminated materials as hazardous waste.

o All waste disposal must adhere to local, regional, and national hazardous waste regulations.
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e Do not dispose of the chemical down the drain.

e Contaminated containers should be handled in the same manner as the substance itself and
can be recycled after being completely emptied.

Experimental Workflow
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Caption: Workflow for the safe handling of m-Anisaldehyde-d3.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling m-
Anisaldehyde-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567610#personal-protective-equipment-for-handling-
m-anisaldehyde-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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